Cas no 271-06-7 (Thieno[3,4-b]pyridine)

Thieno[3,4-b]pyridine structure
Thieno[3,4-b]pyridine structure
Product name:Thieno[3,4-b]pyridine
CAS No:271-06-7
MF:C7H5NS
MW:135.186300039291
CID:1429521
PubChem ID:13769913

Thieno[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-b]pyridine
    • thieno[3,4 b]pyridine
    • DTXSID20548939
    • SCHEMBL208405
    • 271-06-7
    • Inchi: InChI=1S/C7H5NS/c1-2-6-4-9-5-7(6)8-3-1/h1-5H
    • InChI Key: FKNKKPFULFAZLX-UHFFFAOYSA-N
    • SMILES: C1=CC2=CSC=C2N=C1

Computed Properties

  • Exact Mass: 135.01435
  • Monoisotopic Mass: 135.01427034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
  • XLogP3: 1.7

Experimental Properties

  • PSA: 12.89

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